(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-5-yl-(4-thiophen-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H19NO4S/c20-18(15-2-1-3-16-17(15)22-10-9-21-16)19-7-4-13(5-8-19)23-14-6-11-24-12-14/h1-3,6,11-13H,4-5,7-10H2
• InChI Key: WWHLYCNWHYMCOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CSC=C2)C(=O)C3=C4C(=CC=C3)OCCO4
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H19NO4S and its molecular weight is 345.41. The purity is usually 95%.
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Scientific Research Applications

Selective Estrogen Receptor Modulators (SERMs) Development The compound is part of ongoing studies for developing Selective Estrogen Receptor Modulators (SERMs), which demonstrate estrogen agonist-like actions on bone tissues and serum lipids while displaying estrogen antagonist properties in the breast and uterus. Research highlighted a significant increase in estrogen antagonist potency upon modification of similar compounds, indicating the potential for advanced therapeutic profiles in SERMs (Palkowitz et al., 1997).

Antiproliferative Activity Analysis Another study focused on the synthesis and evaluation of a novel compound for antiproliferative activity, showcasing the structural versatility and potential of such compounds in contributing to cancer treatment research. The study involved comprehensive structural characterization, including X-ray diffraction analysis, to confirm the compound's structure (Prasad et al., 2018).

Antimicrobial Activity Exploration Further research explored the synthesis of derivatives with an aim to investigate their antimicrobial properties. These studies are crucial in identifying new compounds that could potentially serve as lead structures for developing new antimicrobial agents (Patel et al., 2011).

Advanced Estrogen Antagonists In the development of nonsteroidal antiestrogens, derivatives have been synthesized to show greater antagonism with minimal intrinsic estrogenicity, marking significant progress in cancer therapeutics. These compounds, through structural modifications, have shown to inhibit the growth-stimulating action of estradiol on the immature rat uterus, underscoring their potential in cancer treatment regimens (Jones et al., 1984).

Directed Metalation in Synthesis The use of directed metalation for synthesizing functionalized benzo[b]thiophenes as intermediates in the synthesis of benzothienopyranones presents an innovative approach in the field of medicinal chemistry. This method facilitates the creation of key intermediates for further drug development (Pradhan & De, 2005).